Gastrointestinal Function Regulation

Description

Gastrointestinal function regulation refers to the complex physiological processes that maintain optimal digestive health and motility. This involves intricate interactions among the enteric nervous system, central nervous system, gut microbiota, and various hormones and neurotransmitters. Dysregulation can lead to a spectrum of conditions including irritable bowel syndrome, dyspepsia, and motility disorders, impacting nutrient absorption, waste elimination, and overall well-being. Therapeutic strategies often target restoring balance through pharmacological, dietary, and lifestyle interventions.